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Compound of Interest

Compound Name: C.l. Acid Red 106

Cat. No.: B15554035

C.l. Acid Red 106: Physicochemical Properties

Introduction

C.l. Acid Red 106 is a synthetic dye belonging to the azo class of compounds. It is utilized in
various industrial applications, including the dyeing of textiles such as wool, silk, and polyamide
fabrics. Its chemical structure, characterized by the presence of sulfonic acid groups, renders it
soluble in water. This document provides a concise overview of the fundamental
physicochemical properties of C.I. Acid Red 106, specifically its molecular formula and weight.

Molecular Data

The essential molecular information for C.I. Acid Red 106 is summarized in the table below.
This data is critical for researchers and scientists in stoichiometry, formulation development,

and analytical chemistry.

Property Value

Molecular Formula C23H17N3Naz209S3[1][2][3]
Molecular Weight 621.57 g/mol [1][3][4]
CAS Registry Number 6844-74-2[1]

Chemical Structure and Class

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15554035?utm_src=pdf-interest
https://www.benchchem.com/product/b15554035?utm_src=pdf-body
https://www.benchchem.com/product/b15554035?utm_src=pdf-body
https://www.benchchem.com/product/b15554035?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://wap.guidechem.com/encyclopedia/acid-red-106-dic113841.html
https://dyeschemical.com/acid-red-106
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://dyeschemical.com/acid-red-106
https://www.medchemexpress.com/c-i-acid-red-106.html
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. Acid Red 106 is classified as a single azo dye.[1] The molecular formula indicates a
complex aromatic structure containing three sulfur atoms, nine oxygen atoms, three nitrogen
atoms, and two sodium atoms, which counterbalance the charge of the sulfonic acid groups.

Note on Visualization:

The request for a Graphviz diagram is best suited for illustrating signaling pathways,
experimental workflows, or logical relationships. The presentation of a chemical's molecular
formula and weight is most clearly and accurately conveyed through textual and tabular
formats as provided above. A diagram would not be an appropriate or effective method for
visualizing this specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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